Cas no 61203-00-7 (Heptanoic acid, 3-cyano-2-oxo-, ethyl ester)

Heptanoic acid, 3-cyano-2-oxo-, ethyl ester structure
61203-00-7 structure
Product Name:Heptanoic acid, 3-cyano-2-oxo-, ethyl ester
CAS No:61203-00-7
MF:C10H15NO3
MW:197.231003046036
CID:488606
PubChem ID:71398316
Update Time:2025-04-19

Heptanoic acid, 3-cyano-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 3-cyano-2-oxo-, ethyl ester
    • ethyl 3-cyano-2-oxoheptanoate
    • DTXSID70819747
    • 61203-00-7
    • Inchi: 1S/C10H15NO3/c1-3-5-6-8(7-11)9(12)10(13)14-4-2/h8H,3-6H2,1-2H3
    • InChI Key: HQAZJRCDEWUPJX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(C#N)CCCC)=O)=O

Computed Properties

  • Exact Mass: 197.10525
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.16
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